Cas no 1805201-82-4 (3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride
• CAS No: 1805201-82-4
• MF: C₆H₃ClF₂INO₃S
• MW: 369.5121986866
• CID: 4886977
• Update Time: 2025-05-22

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride

• Inchi： 1S/C6H3ClF2INO3S/c7-15(13,14)6-3(12)1-2(4(8)9)5(10)11-6/h1,4,12H
• InChI Key： KJJFKTFSGJXUTG-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(=N1)S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride (CAS No. 1805201-82-4)

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride (CAS No. 1805201-82-4) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, enhances its reactivity, making it invaluable for cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride has surged due to their role in improving drug bioavailability and metabolic stability. Researchers are particularly interested in its potential for designing next-generation antimicrobial agents and crop protection chemicals, aligning with global trends in antibiotic resistance and sustainable agriculture. The compound’s sulfonyl chloride moiety also enables facile derivatization, a feature exploited in high-throughput screening and medicinal chemistry.

The synthesis of CAS No. 1805201-82-4 involves multi-step protocols, often starting from halogenated pyridines and incorporating electrophilic fluorination techniques. Its purity and stability are critical for reproducibility in organic synthesis, prompting rigorous analytical validation via HPLC and NMR spectroscopy. Environmental and safety considerations are paramount, with emphasis on green chemistry principles to minimize waste and energy consumption during production.

From a commercial perspective, 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride is supplied by niche chemical manufacturers catering to R&D laboratories and industrial-scale applications. Its pricing reflects the complexity of synthesis and the growing demand for custom intermediates in drug discovery. Users frequently search for suppliers of CAS 1805201-82-4, technical data sheets, and application notes, underscoring its relevance in specialty chemicals markets.

Future research directions for this compound may explore its utility in bioconjugation and proteomics, leveraging its reactive sulfonyl chloride group. As AI-driven drug discovery accelerates, compounds like 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride will likely gain attention for their modularity in combinatorial chemistry. For now, it remains a cornerstone in the toolkit of chemists addressing challenges in infectious diseases and agrochemical innovation.